N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide
• InChI: InChI=1S/C19H20N2O4/c1-3-21-10-11-25-17-9-6-14(12-16(17)19(21)23)20-18(22)13-4-7-15(24-2)8-5-13/h4-9,12H,3,10-11H2,1-2H3,(H,20,22)
• InChI Key: KUBOQRVSDSVNIO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.
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Scientific Research Applications

• Fungicidal Activity :

  • Design and Synthesis: A study by Yang et al. (2017) detailed the design, synthesis, and evaluation of (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogs, demonstrating moderate to high fungicidal activities against various phytopathogenic fungi. This suggests potential applications in crop protection (Yang et al., 2017).

• Antimicrobial Properties :

  • Synthesis and Screening: Desai et al. (2013) synthesized and screened a series of benzamide derivatives for antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity. This indicates their potential use in treating microbial diseases (Desai et al., 2013).

• Inhibitors for Neurotransmitter Uptake :

  • Synthesis and Pharmacology: Falch et al. (1999) investigated the synthesis and effects of certain benzisoxazole derivatives on GABA uptake mechanisms. This research has implications for neurological studies and potential therapeutic applications (Falch et al., 1999).

• Antiproliferative Effects on Cancer Cells :

  • Conformationally Rigid Analogs: Kim et al. (2011) reported on the synthesis of phenyl-6,8-dihydropyrazolo[3,4-b][1,4]diazepin-7(1H)-one derivatives and their antiproliferative activities on cancer cell lines, indicating potential applications in cancer treatment (Kim et al., 2011).

• Serotonin-3 Receptor Antagonists :

  • Structure-Activity Relationships: Harada et al. (1995) explored the relationship between the structure of benzamide derivatives and their efficacy as serotonin-3 (5-HT3) receptor antagonists, which could have implications for neurological and psychological therapies (Harada et al., 1995).

• Imaging of Cerebral β-Amyloid Plaques :

  • PET Probes for Alzheimer’s Disease: Cui et al. (2012) synthesized radiofluoro-pegylated phenylbenzoxazole derivatives for potential use as PET probes in imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012).

• Antitumor Activities :

  • Natural Compound Derivatives: Wu et al. (2006) isolated new dihydrodibenzoxepins from Bulbophyllum kwangtungense with demonstrated anti-tumor activities against human tumor cell lines (Wu et al., 2006).